Cas no 51411-04-2 (Alrestatin)

• Product Name: Alrestatin
• CAS No: 51411-04-2
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• MDL: MFCD00181399
• CID: 370011
• PubChem ID: 2120
• Update Time: 2025-04-19

Alrestatin Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-2(3H)-aceticacid, 1,3-dioxo-
• (1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-acetic acid
• 1,3-DIOXO-1H-BENZ[D,E]ISOQUINOLINE-2(3H)-ACETIC ACID
• 2-(1,3-dioxobenzo[de]isoquinolin-2-yl)acetic acid
• ALRESTATIN
• AY-22284
• Alrestatine
• (1,3-Dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid
• EX-A2966
• HMS3675O19
• AB00052267-02
• F0863-0248
• KBio2_001929
• SR-01000597621
• 4-21-00-05562 (Beilstein Handbook Reference)
• Tocris-0485
• KBio3_000887
• ALRESTATIN [WHO-DD]
• KBio2_003052
• UNII-515DHK15LG
• 2,3-Dihydro-1,3-dioxo-1H-benz(de)isochiolin-2-essigsaeure
• KBioSS_001929
• HMS3403J05
• 1,3-Dioxo-1H-benz(de)isoquinoline-2(3H)-acetic acid
• NSC758180
• NCGC00024613-06
• 1H-Benz(de)isoquinoline-2(3H)-acetic acid, 1,3-dioxo-
• AY-22284 pound>> AY22284 pound>> AY 22284
• KBio2_005620
• SCHEMBL450743
• AY 22284
• Q4735714
• 2-[1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]ACETIC ACID
• KBio2_007065
• 51411-04-2
• BCP28030
• Spectrum4_000089
• NSC 299132
• BRD-K35498378-001-05-3
• Alrestatin [INN]
• NSC299132
• KBioSS_000484
• GCUCIFQCGJIRNT-UHFFFAOYSA-N
• BSPBio_003360
• Pharmakon1600-01502053
• NSC-758180
• Spectrum5_001248
• 2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)acetic acid
• KBio3_000888
• HMS3866E03
• Spectrum_001449
• AC-13697
• HMS1362J05
• NS00069482
• KBio2_000484
• Bio2_000412
• 1,3-dioxo-1H-benz[de]isoquinoline-2(3H)-acetic acid
• CBDivE_004382
• KBio3_002862
• NCGC00024613-04
• DTXSID7045655
• SR-01000597621-1
• 2-{2,4-dioxo-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid
• Tox21_110913_1
• DTXCID5025655
• Spectrum3_001880
• DB02020
• 51411-04-2 (free acid)
• KBio1_001706
• SR-01000597621-2
• HMS3411O19
• KBio2_004497
• SpecPlus_000666
• Alrestatin free acid
• HMS2092B18
• 1,3-Dioxo-1H-benz(de)isoquinoline-2(3H)-acetate
• 1H-BENZ(DE)ISOQUINOLINE-2(3H)ACETIC ACID, 1,3-DIOXO-
• D81785
• BRD-K35498378-001-03-8
• EN300-235766
• NCGC00024613-01
• A913189
• CAS-51411-04-2
• IDI1_002167
• HY-B1202
• HMS1792J05
• 2-{2,4-dioxo-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}acetic acid
• AKOS000143709
• HMS3266E14
• 515DHK15LG
• Tox21_110913
• Alrestatinum
• s5803
• CBDivE_003810
• Alrestatino [INN-Spanish]
• CBDivE_001884
• MFCD00181399
• Bio2_000892
• BS-16959
• Alrestatine [INN-French]
• CCG-109865
• BDBM16415
• 2-{2,4-dioxo-3-azatricyclo[7.3.1.0;{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}acetic acid
• KBioGR_000358
• Alrestatino
• BSPBio_001144
• NCGC00024613-02
• CS-4830
• DivK1c_006762
• BRN 0244370
• KBioGR_000484
• BCA41104
• NCGC00024613-03
• HMS1990J05
• AC-35588
• AB00052267_03
• SBI-0051717.P003
• CHEMBL63055
• FT-0630645
• Z56756231
• NSC-299132
• Alrestatinum [INN-Latin]
• BRD-K35498378-001-07-9
• DB-051958
• Alrestatin?
• BRD-K35498378-001-06-1
• STK395007
• AF-399/32018005
• Alrestatin

• MDL： MFCD00181399
• Inchi： 1S/C14H9NO4/c16-11(17)7-15-13(18)9-5-1-3-8-4-2-6-10(12(8)9)14(15)19/h1-6H,7H2,(H,16,17)
• InChI Key： GCUCIFQCGJIRNT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C(N1CC(=O)O)=O)=C23

Computed Properties

• Exact Mass: 255.05300
• Monoisotopic Mass: 255.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 74.7A^2

Experimental Properties

• Density: 1.511
• Boiling Point: 512.7°Cat760mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.715
• PSA: 76.37000
• LogP: 1.03730

Alrestatin Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives